Cas no 1806885-60-8 (4-(Difluoromethyl)-3-iodo-2-methoxypyridine-6-sulfonamide)

4-(Difluoromethyl)-3-iodo-2-methoxypyridine-6-sulfonamide is a fluorinated and iodinated pyridine derivative with a sulfonamide functional group, offering unique reactivity and structural versatility in synthetic chemistry. The presence of both difluoromethyl and iodo substituents enhances its utility as a building block for cross-coupling reactions, fluorination modifications, and pharmaceutical intermediate synthesis. The sulfonamide moiety further expands its applicability in medicinal chemistry, particularly in the design of enzyme inhibitors or bioactive molecules. Its well-defined structure and multifunctional nature make it a valuable compound for researchers exploring novel heterocyclic frameworks or targeted modifications in drug discovery and agrochemical development.

4-(Difluoromethyl)-3-iodo-2-methoxypyridine-6-sulfonamide structure

1806885-60-8 structure

Product Name:4-(Difluoromethyl)-3-iodo-2-methoxypyridine-6-sulfonamide

CAS No:1806885-60-8

MF:C₇H₇F₂IN₂O₃S

MW:364.108359575272

CID:4892877

Update Time:2025-06-12

4-(Difluoromethyl)-3-iodo-2-methoxypyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 4-(Difluoromethyl)-3-iodo-2-methoxypyridine-6-sulfonamide
- Inchi： 1S/C7H7F2IN2O3S/c1-15-7-5(10)3(6(8)9)2-4(12-7)16(11,13)14/h2,6H,1H3,(H2,11,13,14)
- InChI Key： MCDKYBOUXZXVBH-UHFFFAOYSA-N
- SMILES： IC1=C(N=C(C=C1C(F)F)S(N)(=O)=O)OC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 335
XLogP3: 1.3
Topological Polar Surface Area: 90.7

4-(Difluoromethyl)-3-iodo-2-methoxypyridine-6-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029023333-250mg	4-(Difluoromethyl)-3-iodo-2-methoxypyridine-6-sulfonamide	1806885-60-8	95%	250mg	$1,009.40	2022-03-31
Alichem	A029023333-500mg	4-(Difluoromethyl)-3-iodo-2-methoxypyridine-6-sulfonamide	1806885-60-8	95%	500mg	$1,651.30	2022-03-31
Alichem	A029023333-1g	4-(Difluoromethyl)-3-iodo-2-methoxypyridine-6-sulfonamide	1806885-60-8	95%	1g	$2,981.85	2022-03-31

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Additional information on 4-(Difluoromethyl)-3-iodo-2-methoxypyridine-6-sulfonamide

Research Brief on 4-(Difluoromethyl)-3-iodo-2-methoxypyridine-6-sulfonamide (CAS: 1806885-60-8)

4-(Difluoromethyl)-3-iodo-2-methoxypyridine-6-sulfonamide (CAS: 1806885-60-8) is a novel small-molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique difluoromethyl and iodo substituents on a pyridine-sulfonamide scaffold, has shown promising potential as a key intermediate or active pharmaceutical ingredient (API) in drug discovery programs targeting various diseases, including cancer and infectious diseases. Recent studies have explored its synthetic routes, physicochemical properties, and biological activities, positioning it as a valuable candidate for further development.

The synthesis of 4-(Difluoromethyl)-3-iodo-2-methoxypyridine-6-sulfonamide involves a multi-step process, with the difluoromethyl and iodo groups introduced via selective functionalization reactions. Researchers have optimized these synthetic pathways to improve yield and purity, as reported in recent publications. The compound's stability under physiological conditions and its reactivity in cross-coupling reactions make it particularly attractive for the development of new therapeutics and diagnostic tools.

In vitro and in vivo studies have demonstrated that 4-(Difluoromethyl)-3-iodo-2-methoxypyridine-6-sulfonamide exhibits notable biological activity, particularly in modulating enzyme functions and protein-protein interactions. For instance, recent findings suggest its potential as an inhibitor of specific kinases involved in cancer cell proliferation. Additionally, its sulfonamide moiety contributes to its ability to interact with biological targets, enhancing its therapeutic profile.

Ongoing research is focused on elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Preliminary data indicate favorable absorption and distribution characteristics, though further studies are required to assess its metabolic stability and toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into preclinical trials.

In conclusion, 4-(Difluoromethyl)-3-iodo-2-methoxypyridine-6-sulfonamide represents a promising candidate in the realm of drug discovery. Its unique chemical structure and biological activity underscore its potential as a versatile building block for novel therapeutics. Future research will likely explore its applications in targeted therapy and combination treatments, further solidifying its role in advancing chemical biology and medicinal chemistry.